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In the landscape of 2 um fiber lasers, both Holmium (Ho)-doped and Thulium (Tm)-doped fibers
have emerged as prominent gain media, each with a distinct set of performance characteristics.
This guide provides a detailed comparison of their performance, supported by experimental
data, to assist researchers, scientists, and drug development professionals in selecting the
optimal laser source for their specific applications.

Executive Summary

Thulium-doped fiber lasers (TDFLSs) are often favored for their cost-effectiveness and simpler
pumping schemes, typically utilizing commercially available laser diodes in the 790-800 nm
range.[1] This accessibility makes them a practical choice for a variety of applications, including
medical procedures and LIDAR systems.[1] In contrast, Holmium-doped fiber lasers (HDFLS)
generally require more complex pumping arrangements, often employing a Tm-doped fiber
laser as a pump source around 1.95 um.[2][3] Despite the more intricate setup, HDFLs can
offer advantages in terms of higher output power and operation at longer wavelengths within
the 2 um window, making them suitable for military and industrial applications.[1][3]

Performance Comparison

The performance of Ho-doped and Tm-doped fiber lasers can be evaluated based on several
key metrics, including output power, slope efficiency, and wavelength tunability. The following
tables summarize experimental data from various studies to provide a quantitative comparison.
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Ho-Doped Fiber

Tm-Doped Fiber

Parameter References
Lasers Lasers
Maximum Output
140 W >1 kW [3]
Power
Typical Slope 55-65% (diode-
o 50-60% [2][3]
Efficiency pumped)
Maximum Slope >90% (tandem-
o 87% [2]
Efficiency pumped)
~790-800 nm or
Pump Wavelength ~1.15 pm or ~1.95 pm [1][2]
<1900 nm
Emission Wavelength
~2.05-2.2 ym ~1.8-2.1 pm [1][4]

Range

Output Power and Efficiency

Tm-doped fiber lasers have demonstrated remarkable scalability to high output powers, with
reports of over 1 kW being achieved.[3] The efficiency of TDFLs is significantly influenced by
the pumping scheme. When pumped by laser diodes around 790 nm, a cross-relaxation
process can enable quantum efficiencies approaching 200%, leading to optical-to-optical
efficiencies in the range of 55-65%.[2] Tandem pumping, where one fiber laser is used to pump
another, can push the slope efficiencies of TDFLs to over 90%.[2]

Ho-doped fiber lasers are also capable of high power operation, with demonstrated continuous
wave output of 140 W.[3] The slope efficiency of HDFLs is typically in the range of 50-60%.[3]
However, resonantly pumped Ho-doped fibers aim to reduce the quantum defect, thereby
lowering the thermal load compared to diode-pumped Tm-doped fibers.[2][3]
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Pump Maximum o
Slope Efficiency
Laser Type Wavelength Output Power %) Reference
0
(nm) (W)
Ho-doped 1950 140 60 [3]
Ho-doped 1950 90 ~50 [5]
Tm-doped 805 230 58 [6]
1 kW (single-
Tm-doped 790 - [3]
mode)
Tm/Ho co-doped 793 38.9 46.84 [4]

Wavelength Tunability

Both Ho-doped and Tm-doped fiber lasers offer broad wavelength tunability within the 2 um
spectral region. The emission spectrum of Tm-doped fibers is generally centered around 1.8 to
2.1 um, with a peak near 1.94 um.[1] Ho-doped fibers, on the other hand, tend to have a more
narrow and intense emission peak and can operate at longer wavelengths, typically beyond 2.1

um.[1][3]

Laser Type Tuning Range (nm) Reference
Ho-doped 2043 - 2171 [2]
Tm/Ho co-doped 1809 - 1930 [7]

Experimental Protocols

The characterization of Ho-doped and Tm-doped fiber lasers involves a series of standardized
measurements to quantify their performance. Below are detailed methodologies for key

experiments.

Measurement of Output Power and Slope Efficiency

Objective: To determine the laser's output power as a function of the input pump power and to
calculate the slope efficiency.
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Apparatus:

e The fiber laser under test (Ho-doped or Tm-doped)

e A high-power pump source (laser diode or another fiber laser)

o Optical fiber couplers and splices

» A calibrated power meter suitable for the 2 um wavelength range
» Dichroic mirrors to separate the pump and laser wavelengths

o Appropriate safety equipment (laser safety goggles)

Procedure:

e Setup: The pump source is coupled into the active fiber of the laser cavity. The output of the
fiber laser is directed towards the power meter. Dichroic mirrors are used to ensure that only
the laser output, and not any residual pump light, reaches the power meter.

o Pump Power Variation: The power of the pump source is varied in incremental steps.

» Data Acquisition: At each pump power level, the corresponding output power of the fiber
laser is recorded from the power meter.

o Data Analysis: The output power is plotted against the input pump power. The slope of the
linear portion of this graph represents the slope efficiency of the laser.

Power Meter

W
Laser Cavity

Doped Fiber . s
(Ho or Tm) (e.g., FBGs) Dichroic Mirror . _____

y
y

Pump Source Fiber Coupler >

Residual Pump Dump

Click to download full resolution via product page

Experimental setup for power and efficiency measurement.
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Wavelength Tuning Characterization

Objective: To determine the range of wavelengths over which the laser can operate.
Apparatus:

e The fiber laser with a wavelength-tunable element in the cavity (e.g., a diffraction grating or a
tunable filter)

o An Optical Spectrum Analyzer (OSA)

» Fiber optic cables

Procedure:

e Setup: The output of the tunable fiber laser is connected to the input of the OSA.
e Tuning: The wavelength-selective element within the laser cavity is adjusted.

o Spectral Measurement: For each setting of the tuning element, the output spectrum is
recorded using the OSA.

o Data Analysis: The tuning range is determined by identifying the minimum and maximum
wavelengths at which stable laser operation can be maintained.

Tunable Fiber Laser | Laser Output > Optical Spectrum
(Ho or Tm) Analyzer

Click to download full resolution via product page
Experimental setup for wavelength tuning measurement.

Logical Relationship of Laser Characteristics

The choice between a Ho-doped and a Tm-doped fiber laser is often dictated by the specific
requirements of the application, which in turn are linked to the fundamental properties of the
gain medium.
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Decision pathway for selecting Ho- or Tm-doped fiber lasers.

Conclusion

Both Ho-doped and Tm-doped fiber lasers are powerful tools for generating light in the 2 um
spectral region. Tm-doped fiber lasers offer a practical and cost-effective solution with simpler
pumping schemes and have demonstrated very high output powers.[1][3] Ho-doped fiber
lasers, while requiring a more complex setup, provide access to longer wavelengths and can
be engineered for high-power operation with reduced thermal loading.[1][2][3] The choice
between these two technologies will ultimately depend on the specific performance
requirements, budget constraints, and the desired operating wavelength for the intended
application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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